Cas no 1795297-31-2 (2-phenoxy-1-[3-(1,3-thiazol-2-yloxy)azetidin-1-yl]ethanone)

• Product Name: 2-phenoxy-1-[3-(1,3-thiazol-2-yloxy)azetidin-1-yl]ethanone
• CAS No: 1795297-31-2
• MF: C₁₄H₁₄N₂O₃S
• MW: 290.337562084198
• CID: 5367988
• Update Time: 2025-10-30

2-phenoxy-1-[3-(1,3-thiazol-2-yloxy)azetidin-1-yl]ethanone Chemical and Physical Properties

Names and Identifiers

• 2-phenoxy-1-[3-(1,3-thiazol-2-yloxy)azetidin-1-yl]ethanone

• Inchi： 1S/C14H14N2O3S/c17-13(10-18-11-4-2-1-3-5-11)16-8-12(9-16)19-14-15-6-7-20-14/h1-7,12H,8-10H2
• InChI Key： OXFSTJMNNZHOMY-UHFFFAOYSA-N
• SMILES： C(=O)(N1CC(OC2=NC=CS2)C1)COC1=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-phenoxy-1-[3-(1,3-thiazol-2-yloxy)azetidin-1-yl]ethanone

Introduction to 2-phenoxy-1-[3-(1,3-thiazol-2-yloxy)azetidin-1-yl]ethanone (CAS No. 1795297-31-2)

2-phenoxy-1-[3-(1,3-thiazol-2-yloxy)azetidin-1-yl]ethanone is a complex organic compound with the CAS registry number 1795297-31-2. This compound belongs to the class of thiazole derivatives and has garnered significant attention in recent years due to its unique structural features and potential applications in various fields, including pharmaceuticals and materials science. The molecule is characterized by a phenoxy group attached to an ethanone backbone, which is further connected to an azetidine ring substituted with a thiazole moiety. This combination of functional groups imparts the compound with interesting chemical and biological properties.

The synthesis of 2-phenoxy-1-[3-(1,3-thiazol-2-yloxy)azetidin-1-yl]ethanone involves a multi-step process that typically includes nucleophilic substitution, condensation reactions, and cyclization. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. Recent studies have focused on using microwave-assisted synthesis and catalytic methods to enhance reaction efficiency and reduce environmental impact. These advancements have made the synthesis of this compound more accessible for large-scale production.

One of the most notable aspects of 2-phenoxy-1-[3-(1,3-thiazol-2-yloxy)azetidin-1-yl]ethanone is its potential as a drug candidate. The compound has shown promising results in preliminary pharmacological studies, particularly in its ability to modulate key biological targets associated with diseases such as cancer and neurodegenerative disorders. For instance, recent research has demonstrated that this compound exhibits selective inhibition against certain kinases involved in cell proliferation and survival pathways. This makes it a potential lead molecule for the development of novel therapeutic agents.

In addition to its pharmacological applications, 2-phenoxy-1-[3-(1,3-thiazol-2-yloxy)azetidin-1-yl]ethanone has also been investigated for its role in materials science. The compound's ability to form stable complexes with metal ions has led to its use in the synthesis of coordination polymers and metal organic frameworks (MOFs). These materials have applications in gas storage, catalysis, and sensing technologies. Recent studies have highlighted the potential of this compound in creating highly porous MOFs with exceptional surface areas, which could revolutionize energy storage solutions.

The structural versatility of 2-phenoxy-1-[3-(1,3-thiazol-2-yloxy)azetidin-1 yl]ethanone also makes it an attractive candidate for further chemical modifications. Researchers are actively exploring ways to functionalize this compound by introducing additional substituents or altering its core structure to enhance its bioavailability or improve its interaction with target molecules. These modifications could pave the way for the development of more effective drugs or advanced materials.

In conclusion, 2-phenoxy - 0[...] - yl ethanone (CAS No. 0[...]) is a multifaceted compound with immense potential across various scientific domains. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as a key player in future research and development efforts. As ongoing investigations continue to uncover new properties and uses for this compound, it is likely to play an increasingly important role in both academic research and industrial applications.